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Compound of Interest

Compound Name: Methyl isovalerate

Cat. No.: B153894

An In-depth Technical Guide to the Physical Properties of Methyl Isovalerate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl isovalerate (CAS No: 556-24-1), an ester recognized for its characteristic fruity aroma.
[1][2] The information herein is curated for professionals in research and development, offering
precise data, detailed experimental methodologies, and logical workflows to support laboratory
applications.

General and Chemical Properties

Methyl isovalerate, also known as methyl 3-methylbutanoate, is a fatty acid ester with the
molecular formula CeH120:2.[3][4] It presents as a colorless liquid with a strong, apple-like fruity
odor.[3][5] This compound is found naturally in a variety of fruits, including apples, strawberries,
and pineapples, and is also produced synthetically for extensive use as a flavoring agent in the
food industry and as a fragrance component in perfumes and personal care products.[1][5][6]
While it is soluble in organic solvents like alcohol, chloroform, and ethyl acetate, it is considered
insoluble or only slightly soluble in water.[3][5][6][7]

Quantitative Physical Data

The physical properties of methyl isovalerate are summarized in the table below. These
values are essential for applications ranging from chemical synthesis to formulation
development.
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Property Value Conditions Source(s)

Molecular Weight 116.16 g/mol [31[7]

Boiling Point 114-115°C at 760 mmHg [31[5]1[8]

Melting Point -91 °C (estimate) [5]

Density 0.881 g/mL at 25 °C [518]

0.876 - 0.883 g/mL at 25 °C [9][10]

Refractive Index (n/D)  1.393 at 20 °C [51[8]

1.3910 - 1.3950 at 20 °C [4]

Solubility in Water nsoluble / Slightly (315171
Soluble

2892 mg/L (estimate) at 25 °C [9]

Vapor Pressure 18'1_7 mmHg at 25 °C [9]
(estimate)

Vapor Density 4.0 (Air=1) [9]

Flash Point 14.4 °C (57.9 °F) Closed Cup [819]

LogP (o/w) 1.59 - 1.82 [3][5][9]

Experimental Protocols & Workflows

The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard methodologies for measuring the key physical

constants of liquid compounds like methyl isovalerate.

Determination of Boiling Point

The boiling point is a critical indicator of a liquid's purity.[11] The micro-reflux method is suitable

when only a small sample volume is available.[12]

Methodology:
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Sample Preparation: Add approximately 0.5-1.0 mL of methyl isovalerate into a small test
tube. Add a small magnetic stir bar to ensure smooth boiling.

Apparatus Setup: Place the test tube in a heating block on a hot plate stirrer. Clamp a
thermometer such that its bulb is positioned about 1 cm above the surface of the liquid.[12]
This ensures the temperature of the vapor is measured, not the liquid itself.

Heating: Turn on the stirrer and begin to heat the sample gently.

Observation: Observe the liquid until it boils and a ring of condensing vapor (refluxing) is
visible on the walls of the test tube. The thermometer bulb should be level with this reflux
ring.

Data Recording: Once the liquid is gently refluxing, the temperature reading on the
thermometer should stabilize. This stable temperature is the observed boiling point.[12]
Record this value.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
necessary for a precise determination.

Click to download full resolution via product page

Workflow for Micro-Boiling Point Determination.

Determination of Density

Density is a fundamental property defined as mass per unit volume.[13] It can be determined
accurately using a graduated cylinder and an electronic balance.[14]

Methodology:

o Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on an
electronic balance and tare it, or record its mass (m1).[15]
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Volume Measurement: Carefully add a specific volume of methyl isovalerate (e.g., 10.0 mL)
to the graduated cylinder. Read the volume from the bottom of the meniscus at eye level to
avoid parallax error.[14][15]

Mass of Filled Cylinder: Place the graduated cylinder containing the sample back on the
balance and record the combined mass (mz).[15]

Calculation:
o Calculate the mass of the liquid: m_liquid = m2 - ma.
o Calculate the density (p) using the formula: p = m_liquid / Volume.[15]

Repeatability: For improved accuracy, the measurement should be repeated multiple times,
and the average value should be reported.[14][15]

1. Weigh empty, dry
graduated cylinder (m1)

2. Add known volume (V)
of methyl isovalerate

3. Weigh cylinder with
sample (m2)

4. Calculate mass of liquid
(m_liquid = m2 - m1)

5. Calculate density
(p = m_liquid / V)

Repeat 3x and
calculate average

Final Density Value
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Workflow for Density Determination.

Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how light propagates
through it and is a valuable tool for identifying an unknown liquid or assessing its purity.[16]

Methodology:

 Instrument Calibration: Turn on the Abbe refractometer and ensure the prism surfaces are
clean. Calibrate the instrument using a standard sample with a known refractive index, such

as distilled water.

o Sample Application: Place a few drops of methyl isovalerate onto the surface of the lower

prism.
e Prism Closure: Close the prisms carefully to spread the liquid into a thin film.

o Measurement: Look through the eyepiece and adjust the control knob until the light and dark
fields are sharply focused and meet at the crosshairs.

o Data Recording: Read the refractive index value from the instrument's scale. Also, record the
temperature, as refractive index is temperature-dependent.[16]

o Temperature Correction: If the measurement temperature is not the standard 20°C, a
correction can be applied. The typical correction factor is a decrease of 0.00045 for every
1°C increase in temperature.[16]

Apply 2-3 drops lose prisms an
of sample just vi

Apply temperature
correction if needed

Click to download full resolution via product page

Workflow for Refractive Index Measurement.

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a solvent at a given
temperature.[17] For a liquid like methyl isovalerate in water, this is often determined by

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.benchchem.com/product/b153894?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.benchchem.com/product/b153894?utm_src=pdf-body-img
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.benchchem.com/product/b153894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

creating a saturated solution.

Methodology:

Solution Preparation: In a sealed container (e.g., a vial with a screw cap), add an excess
amount of methyl isovalerate to a known volume of distilled water (e.g., 10 mL).

Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24
hours) to ensure equilibrium is reached and the aqueous phase is saturated.

Phase Separation: Allow the mixture to stand undisturbed until the two phases (aqueous and
organic) have clearly separated.

Sample Extraction: Carefully extract a known volume of the aqueous layer, ensuring none of
the undissolved methyl isovalerate is collected.

Analysis: Determine the concentration of methyl isovalerate in the extracted agueous
sample using an appropriate analytical technique, such as gas chromatography (GC).

Calculation: Convert the measured concentration into the desired units (e.g., mg/L) to
express the solubility. The experiment should be repeated to ensure the results are
reproducible.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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